Cas no 3556-60-3 (3-Methoxy-4-methylbenzonitrile)

• Product Name: 3-Methoxy-4-methylbenzonitrile
• CAS No: 3556-60-3
• Molecular Formula: C₉H₉NO
• Molecular Weight: 147.17386
• MDL: MFCD03428590
• CID: 303610
• PubChem ID: 125307536

3-Methoxy-4-methylbenzonitrile Properties

Names and Identifiers

• 3-Methoxy-4-methylbenzonitrile
• Benzonitrile,3-methoxy-4-methyl-
• 3-Methoxy-4-methyl-benzonitril
• 3-methoxy-4-methyl-benzonitrile
• 3-methoxy-4-methylcyano-benzene
• 4-Cyano-2-methoxytoluene
• 4-methyl-3-methoxybenzonitrile
• 5-Cyano-2-methylanisole
• AMY4412
• CS-W018208
• SY037608
• DTXSID70563637
• AKOS009157477
• QLJZMAGXHHXXMS-UHFFFAOYSA-N
• Z1079179078
• EN300-115149
• Benzonitrile, 3-methoxy-4-methyl-
• SCHEMBL1716190
• PS-3441
• M1977
• A21200
• 3556-60-3
• MFCD03428590
• DTXCID80514413
• 4-cyano-2-methoxytoluene;3-methoxy-4-methylbenzonitrile;

• MDL： MFCD03428590
• InChIKey： QLJZMAGXHHXXMS-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO/c1-7-3-4-8(6-10)5-9(7)11-2/h3-5H,1-2H3
• SMILES： CC1=C(C=C(C=C1)C#N)OC

Computed Properties

• Exact Mass: 147.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.068413911g/mol
• Heavy Atom Count: 11
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų

Experimental Properties

• LogP: 1.87528
• PSA: 33.02000
• Boiling Point: 247.2±28.0 ºC (760 Torr),
• Melting Point: 52.0 to 56.0 deg-C
• Flash Point: 102.9±17.9 ºC,
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),

3-Methoxy-4-methylbenzonitrile Security Information

• Symbol:
• Dangerous goods sign：
• Hazardous Material transportation number：3439
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Signal Word：Warning
• HazardClass：6.1

3-Methoxy-4-methylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons